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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Executive Summary
Tinuvin 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate) is a widely used Hindered Amine

Light Stabilizer (HALS) found in polyolefins, polyurethanes, and styrenic polymers.[1] In

pharmaceutical development, it is a critical Extractable and Leachable (E&L) target due to its

migration potential from packaging systems (O-rings, tubing, stoppers) into drug formulations.

This application note details a robust HPLC-MS/MS (Triple Quadrupole) method for the

quantification of Tinuvin 770. Unlike standard UV methods, this protocol utilizes Electrospray

Ionization (ESI) in positive mode to achieve sub-ng/mL sensitivity.

Critical Advisory: Tinuvin 770 is a ubiquitous laboratory contaminant. It leaches readily from

standard polypropylene pipette tips and microcentrifuge tubes. This protocol includes a

mandatory "Contamination Control" section to prevent false positives.
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Understanding the physicochemical properties of Tinuvin 770 is essential for method

optimization.

Property Value
Chromatographic
Implication

CAS Number 52829-07-9
Reference standard

verification.

Molecular Weight 480.7 g/mol Precursor ion selection.

Structure
Bis-ester with two piperidine

rings

Contains two basic nitrogen

centers.

Basicity (pKa) ~9.6 (Piperidine N)
Highly protonated at acidic pH;

requires buffering.

LogP ~5.8 (Hydrophobic)

Strong retention on C18;

requires high % organic to

elute.

Ionization Behavior: Tinuvin 770 possesses two sterically hindered amine groups. In an acidic

mobile phase (formic acid), it readily forms:

Singly Charged Ion

:

481.4 (Standard precursor).

Doubly Charged Ion

:

241.2 (Often the base peak in high-sensitivity ESI).

Experimental Workflow
The following diagram illustrates the critical path from sample preparation to data acquisition,

highlighting the contamination control checkpoints.
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Click to download full resolution via product page

Caption: Operational workflow for Tinuvin 770 analysis emphasizing glass-only prep to avoid

plasticizer leaching.

Contamination Control (The "Zero-Background"
Rule)
Stop and Read: The most common failure mode in Tinuvin 770 analysis is background

contamination.

The Source: Polypropylene (PP) pipette tips, microfuge tubes, and solvent bottles often

contain Tinuvin 770 as a UV stabilizer.[2]

The Fix:

Glassware: Use borosilicate glass vials and inserts for all sample storage.

Solvents: Use high-grade LC-MS solvents stored in glass bottles.

Blank Check: Run a "System Blank" (mobile phase injection) before any standards to

verify the system is clean.

Tubing: Avoid PVC tubing in the solvent path; PEEK or Stainless Steel is required.

LC-MS/MS Method Protocol
Chromatographic Conditions
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The high hydrophobicity of Tinuvin 770 requires a strong organic gradient. The addition of

Ammonium Formate is mandatory to maintain peak shape; without it, the basic amines will

interact with silanols, causing severe tailing.

Parameter Setting

Column
Agilent ZORBAX Eclipse Plus C18 (2.1 x 50

mm, 1.8 µm) or Waters BEH C18

Column Temp 40°C

Flow Rate 0.4 mL/min

Mobile Phase A
Water + 0.1% Formic Acid + 5 mM Ammonium

Formate

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Injection Vol
2 - 5 µL (Minimize volume to reduce solvent

shock)

Gradient Table:

Time (min) % Mobile Phase B Event

0.00 50% Initial Hold

1.00 50% Start Gradient

5.00 98% Elution of Tinuvin 770

7.00 98% Column Wash

7.10 50% Re-equilibration

| 10.00 | 50% | End of Run |

Mass Spectrometry Parameters
Ionization: ESI Positive (
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)

Mode: Multiple Reaction Monitoring (MRM)[3]

Capillary Voltage: 3.5 kV

Desolvation Temp: 350°C

MRM Transition Table:

Compound

Precursor
Ion (

)

Product Ion
(

)

Dwell (ms)
Collision
Energy (V)

Role

Tinuvin 770 481.4 140.2 100 35 Quantifier

Tinuvin 770 481.4 58.1 100 50 Qualifier

Tinuvin 770 241.2 140.2 100 25
Alternate

Quant*

Expert Insight: While 481.4 is the standard precursor, the doubly charged ion (241.2) is often

more abundant in the source. If sensitivity at 481.4 is insufficient, switch the method to monitor

the 241.2 -> 140.2 transition.

Sample Preparation Protocol
Extraction from Pharmaceutical Solutions (Liquid)

Aliquot: Transfer 1.0 mL of drug product into a glass centrifuge tube.

Extraction: Add 1.0 mL of Isopropanol (IPA) containing Internal Standard (e.g., Tinuvin 622 or

deuterated analog).

Vortex: Mix vigorously for 2 minutes.

Centrifuge: 10,000 rpm for 5 minutes to settle any particulates.
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Transfer: Move supernatant to a silanized glass autosampler vial.

Extraction from Polymer/Packaging (Solid)
Cut: Mince 0.5 g of polymer sample into <1mm pieces.

Solvent: Add 5 mL of Hexane/IPA (50:50 v/v).

Sonication: Sonicate at 40°C for 60 minutes.

Dilution: Dilute an aliquot 1:10 with Mobile Phase B (Acetonitrile) to match initial gradient

conditions.

Filter: Pass through a 0.2 µm PTFE syringe filter (pre-rinsed) into a glass vial.

Method Validation & Performance
To ensure regulatory compliance (ICH Q2), the method must meet these criteria:

Linearity: 1.0 ng/mL to 1000 ng/mL (

).

LOQ (Limit of Quantitation): Typically 0.5 - 1.0 ng/mL (Signal-to-Noise > 10).

Carryover: Inject a blank after the highest standard. Area must be < 20% of the LOQ.

Troubleshooting: If carryover persists, switch the needle wash solvent to 50:50

Acetonitrile:Isopropanol + 0.1% Formic Acid. The acid helps protonate the amine for

removal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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